Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone

• Molecular Formula: C22H16N2O2S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-3-[(E)-2-phenylethenyl]quinoxaline
• InChI: InChI=1S/C22H16N2O2S/c25-27(26,18-11-5-2-6-12-18)22-21(16-15-17-9-3-1-4-10-17)23-19-13-7-8-14-20(19)24-22/h1-16H/b16-15+
• InChI Key: SEUOSXIXGIPGLH-FOCLMDBBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3N=C2S(=O)(=O)C4=CC=CC=C4
• SMILES: C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3N=C2S(=O)(=O)C4=CC=CC=C4

Description

Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone, also known as PQS, is a chemical compound that belongs to the family of quinoxaline derivatives. PQS has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone is not fully understood. However, it has been proposed that Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone exerts its anticancer activity by inducing apoptosis, a process of programmed cell death. Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS), which are known to be involved in the development of cancer and other diseases. Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix (ECM) proteins.

Advantages and Limitations for Lab Experiments

Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has also been shown to exhibit good stability under various conditions, making it suitable for long-term storage. However, Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has some limitations for lab experiments. It has low solubility in water, which can limit its application in aqueous systems. Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone is also sensitive to light and air, which can cause degradation over time.

Future Directions

There are several future directions for the research on Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone. One potential direction is the development of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone-based drugs for the treatment of cancer and other diseases. Another direction is the investigation of the structure-activity relationship (SAR) of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone and its derivatives, which can provide insights into the molecular mechanism of action of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone. Furthermore, the development of new synthetic methods for Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone and its derivatives can improve the efficiency and yield of the synthesis process.

Synthesis Methods

The synthesis of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone involves the reaction between 2-phenylvinylamine and 2-chloro-3-phenylquinoxaline in the presence of sodium hydride. The reaction yields Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone as a yellow solid with a melting point of 250-252°C. The purity of Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone can be determined by thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Phenyl 3-(2-phenylvinyl)-2-quinoxalinyl sulfone has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.